Cas no 128942-88-1 (Diethyl 1H-indole-2,3-dicarboxylate)

Diethyl 1H-indole-2,3-dicarboxylate is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of indole-based heterocycles. Its bifunctional ester groups at the 2- and 3-positions of the indole core enable selective derivatization, making it useful for constructing complex pharmaceuticals, agrochemicals, and fine chemicals. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its electron-rich indole scaffold also allows for further functionalization via electrophilic substitution or metal-catalyzed cross-coupling reactions. Researchers favor this derivative for its predictable reactivity and compatibility with a range of synthetic methodologies, contributing to its utility in medicinal chemistry and materials science applications.
Diethyl 1H-indole-2,3-dicarboxylate structure
128942-88-1 structure
Product Name:Diethyl 1H-indole-2,3-dicarboxylate
CAS No:128942-88-1
MF:C14H15NO4
MW:261.273204088211
MDL:MFCD12912146
CID:91646
PubChem ID:15112403
Update Time:2025-05-28

Diethyl 1H-indole-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 1H-indole-2,3-dicarboxylate
    • 2,3-diethyl ester 1H-Indole-2,3-dicarboxylic acid
    • diethyl-4-1H-indole-2,3-dicarboxylate
    • Diethyl-4-1H-indole-2,3-dicarboxylat
    • AKOS015898396
    • Diethyl1H-indole-2,3-dicarboxylate
    • C72177
    • diethyl-4-1H-indole-2?3-dicarboxylate
    • 128942-88-1
    • 1H-Indole-2,3-dicarboxylic acid, 2,3-diethyl ester
    • 1H-Indole-2,3-dicarboxylicacid,2,3-diethyl ester
    • diethyl-4-1H-indole-23-dicarboxylate;Diethyl 1H-indole-2,3-dicarboxylate
    • diethyl-4-1H-indole-23-dicarboxylate
    • DS-15426
    • Diethyl 1H-indole-2 pound not3-dicarboxylate
    • CS-0151857
    • DTXSID70568405
    • 1H-Indole-2,3-dicarboxylic acid, diethyl ester
    • 2,3-diethyl 1H-indole-2,3-dicarboxylate
    • diethyl 4-1H-indole-2,3-dicarboxylate
    • SCHEMBL3276393
    • FT-0682464
    • AMY36654
    • 2,3-diethyl ester1H-Indole-2,3-dicarboxylic acid
    • DB-062667
    • MDL： MFCD12912146
    • Inchi： 1S/C14H15NO4/c1-3-18-13(16)11-9-7-5-6-8-10(9)15-12(11)14(17)19-4-2/h5-8,15H,3-4H2,1-2H3
    • InChI Key： ACRLQZPDQPXNPX-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1=C(C(=O)OCC)NC2C=CC=CC=21)=O

Computed Properties

  • Exact Mass: 261.10000
  • Monoisotopic Mass: 261.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 68.4Ų

Experimental Properties

  • Density: 1.24
  • Boiling Point: 390.8°C at 760 mmHg
  • Flash Point: 190.143 °C
  • Refractive Index: 1.593
  • PSA: 68.39000
  • LogP: 2.52130

Diethyl 1H-indole-2,3-dicarboxylate Security Information

Diethyl 1H-indole-2,3-dicarboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Diethyl 1H-indole-2,3-dicarboxylate Pricemore >>

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Diethyl 1H-indole-2,3-dicarboxylate Production Method

Production Method 1

132416-65-0 132416-65-0
128942-88-1 128942-88-1
85870-47-9 85870-47-9
Reaction Conditions
1.1 Solvents: Ethanol ,  Water ;  6 h, rt
Reference
Photochemistry of ortho -Azidocinnamoyl Derivatives: Facile and Modular Synthesis of 2-Acylated Indoles and 2-Substituted Quinolines under Solvent Control
Chaabouni, S.; et al, Synlett, 2017, 28(19), 2614-2618

Production Method 2

105-53-3 105-53-3
16714-25-3 16714-25-3
128942-88-1 128942-88-1
85870-47-9 85870-47-9
Reaction Conditions
1.1 Reagents: Acetic acid ,  Piperidine Solvents: Ethanol ;  0 °C; 2 h, rt
2.1 Solvents: Ethanol ,  Water ;  6 h, rt
Reference
Photochemistry of ortho -Azidocinnamoyl Derivatives: Facile and Modular Synthesis of 2-Acylated Indoles and 2-Substituted Quinolines under Solvent Control
Chaabouni, S.; et al, Synlett, 2017, 28(19), 2614-2618

Production Method 3

552-89-6 552-89-6
128942-88-1 128942-88-1
85870-47-9 85870-47-9
Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Hexamethylphosphoramide ;  overnight, rt
2.1 Reagents: Acetic acid ,  Piperidine Solvents: Ethanol ;  0 °C; 2 h, rt
3.1 Solvents: Ethanol ,  Water ;  6 h, rt
Reference
Photochemistry of ortho -Azidocinnamoyl Derivatives: Facile and Modular Synthesis of 2-Acylated Indoles and 2-Substituted Quinolines under Solvent Control
Chaabouni, S.; et al, Synlett, 2017, 28(19), 2614-2618

Diethyl 1H-indole-2,3-dicarboxylate Raw materials

Diethyl 1H-indole-2,3-dicarboxylate Preparation Products

Diethyl 1H-indole-2,3-dicarboxylate Related Literature

128942-88-1 (Diethyl 1H-indole-2,3-dicarboxylate) Related Products

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